Cas no 14210-42-5 (1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione)

1-(3-Fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione is a fluorinated tetrazole derivative with notable applications in medicinal chemistry and material science. Its structure combines a fluorophenyl moiety with a tetrazole-thione core, offering unique reactivity and stability. The fluorine substitution enhances electronic properties, making it valuable as a building block in drug discovery, particularly for bioisosteric replacement in pharmacophores. The tetrazole-thione group provides chelating potential, useful in coordination chemistry. This compound is characterized by its high purity and consistent performance in synthetic pathways. Its stability under various conditions makes it suitable for further functionalization, supporting research in heterocyclic chemistry and ligand design.
1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione structure
14210-42-5 structure
Product Name:1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
CAS No:14210-42-5
MF:C7H5FN4S
MW:196.204802274704
MDL:MFCD06655375
CID:215298
PubChem ID:4961994
Update Time:2025-06-07

1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione Chemical and Physical Properties

Names and Identifiers

    • 5H-Tetrazole-5-thione,1-(3-fluorophenyl)-1,2-dihydro-
    • 1-(3-FLUOROPHENYL)-1H-TETRAZOLE-5-THIOL
    • 1-(3-fluorophenyl)-2H-tetrazole-5-thione
    • 1-(3-fluoro-phenyl)-1,4-dihydro-tetrazole-5-thione
    • 1-(3-fluoro-phenyl)-1H-tetrazole-5-thiol
    • AC1NLPYB
    • AC1Q4LK4
    • AG-D-83517
    • CTK4C2938
    • SureCN1493427
    • 1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
    • 14210-42-5
    • EN300-12608
    • MFCD06655375
    • SCHEMBL1493427
    • DTXSID80406985
    • LJTAYQURXWOBHW-UHFFFAOYSA-N
    • AKOS008987523
    • Z85922607
    • 1-(3-fluorophenyl)-1H-1,2,3,4-tetrazole-5-thiol
    • 5H-Tetrazole-5-thione, 1-(3-fluorophenyl)-1,2-dihydro-
    • SY151736
    • MDL: MFCD06655375
    • Inchi: 1S/C7H5FN4S/c8-5-2-1-3-6(4-5)12-7(13)9-10-11-12/h1-4H,(H,9,11,13)
    • InChI Key: LJTAYQURXWOBHW-UHFFFAOYSA-N
    • SMILES: S=C1N=NNN1C1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 196.02205
  • Monoisotopic Mass: 196.02189551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 39.99

1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-34372-0.05g
1-(3-fluorophenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
14210-42-5 100%
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-34372-5.0g
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Enamine
EN300-34372-10.0g
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abcr
AB314412-250 mg
1-(3-Fluorophenyl)-1H-tetrazole-5-thiol; .
14210-42-5
250 mg
€272.50 2023-07-19
abcr
AB314412-1 g
1-(3-Fluorophenyl)-1H-tetrazole-5-thiol; .
14210-42-5
1 g
€599.50 2023-07-19
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